Cas no 1022318-67-7 (4-(2-nitrophenyl)-1H-pyrazole)

• Product Name: 4-(2-nitrophenyl)-1H-pyrazole
• CAS No: 1022318-67-7
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 4568210
• PubChem ID: 3544473
• Update Time: 2024-11-06

4-(2-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitrophenyl)-1H-pyrazole
• 4-(2-nitrophenyl)pyrazole
• Z1649893372
• Z1124713702
• SCHEMBL6367605
• 1022318-67-7
• EN300-70389
• BS-33903
• G73340
• AKOS006282960
• YHKKJSANXASGJT-UHFFFAOYSA-N

• Inchi： 1S/C9H7N3O2/c13-12(14)9-4-2-1-3-8(9)7-5-10-11-6-7/h1-6H,(H,10,11)
• InChI Key： YHKKJSANXASGJT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C1C=NNC=1)=O

Computed Properties

• Exact Mass: 189.053826g/mol
• Monoisotopic Mass: 189.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.17g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5